Cas no 80081-06-7 (Lewis B tetrasaccharide)

• Product Name: Lewis B tetrasaccharide
• CAS No: 80081-06-7
• MF: C₂₆H₄₅NO₁₉
• MW: 675.630810499191
• CID: 707600
• PubChem ID: 45480569
• Update Time: 2024-03-01

Lewis B tetrasaccharide Chemical and Physical Properties

Names and Identifiers

• LEWIS B TETRASACCHARIDE
• Lewisb (Leb) tetraose - 5 mg
• 2)-b-D-galactopyranosyl-(1&reg
• 3)]-2-(acetylamino)-2-deoxy-
• O-6-Deoxy-α-L-galactopyranosyl-(1→4)-O-[O-6-deoxy-α-L-galactopyranosyl-(1→2)-β-D-galactopyranosyl-(1→3)]-2-(acetylamino)-2-deoxy-β-D-glucopyranose (ACI)
• alpha-L-Fuc-(1->2)-beta-D-Gal-(1->3)-[alpha-L-Fuc-(1->4)]-beta-D-GlcNAc
• 6-deoxy-alpha-L-galactopyranosyl-(1->4)-[6-deoxy-alpha-L-galactopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->3)]-2-acetamido-2-deoxy-beta-D-glucopyranose
• alpha-L-Fucp-(1->2)-beta-D-Galp-(1->3)-[alpha-L-Fucp-(1->4)]-beta-D-GlcpNAc
• alpha-L-fucopyranosyl-(1->4)-[alpha-L-fucopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->3)]-2-acetamido-2-deoxy-beta-D-glucopyranose
• alpha-L-fucosyl-(1->4)-[alpha-L-fucosyl-(1->2)-beta-D-galactosyl-(1->3)]-2-acetamido-2-deoxy-beta-D-glucose
• Lewis b
• Epitope ID:137354
• Fuca1-2Galb1-3(Fuca1-4)GlcNAcb
• Le(b)
• DTXSID80587905
• 80081-06-7
• Fucalpha1-4[Fucalpha1-2Galbeta1-3]GlcNAcbeta-
• alpha-L-fucosyl-(1->4)-[alpha-L-fucosyl-(1->2)-beta-D-galactosyl-(1->3)]-N-acetyl-beta-D-glucosamine
• Fucalpha1-2Galbeta1-3(Fucalpha1-4)GlcNAcbeta
• Q27126712
• N-((2R,3R,4R,5S,6R)-4-(((2R,3R,4S,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-(((2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-2-hydroxy-6-(hydroxymethyl)-5-(((2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-3-yl)acetamide
• Lewis-b tetrasaccharide
• CHEBI:59441
• Lewis B tetrasaccharide

• Inchi： 1S/C26H45NO19/c1-6-12(31)15(34)18(37)24(40-6)44-20-10(5-29)42-23(39)11(27-8(3)30)21(20)45-26-22(17(36)14(33)9(4-28)43-26)46-25-19(38)16(35)13(32)7(2)41-25/h6-7,9-26,28-29,31-39H,4-5H2,1-3H3,(H,27,30)/t6-,7-,9+,10+,11+,12+,13+,14-,15+,16+,17-,18-,19-,20+,21+,22+,23+,24-,25-,26-/m0/s1
• InChI Key： OXNGKCPRVRBHPO-XLMUYGLTSA-N
• SMILES： O([C@@H]1O[C@H](CO)[C@H](O)[C@H](O)[C@H]1O[C@@H]1O[C@@H](C)[C@@H](O)[C@@H](O)[C@@H]1O)[C@@H]1[C@@H](NC(=O)C)[C@H](O)O[C@H](CO)[C@H]1O[C@@H]1O[C@@H](C)[C@@H](O)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 675.25857821g/mol
• Monoisotopic Mass: 675.25857821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 46
• Rotatable Bond Count: 10
• Complexity: 997
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 20
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -6.9
• Topological Polar Surface Area: 316Ų

Experimental Properties

• PSA: 316.24000
• LogP: -7.15890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides